Methyl 5-cyano-2-hydroxy-3-iodobenzoate

• IUPAC Name: methyl 5-cyano-2-hydroxy-3-iodobenzoate
• InChI: InChI=1S/C9H6INO3/c1-14-9(13)6-2-5(4-11)3-7(10)8(6)12/h2-3,12H,1H3
• InChI Key: FGMFBRLHPGSMEG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CC(=C1)C#N)I)O
• Molecular Formula: C9H6INO3
• Molecular Weight: 303.05 g/mol
• CAS No.: 952302-09-9

Description

“Methyl 5-cyano-2-hydroxy-3-iodobenzoate” is a compound used in scientific experiments for several purposes. It is also known as MCI or MCI-186. The molecular formula of this compound is C₉H₆INO₃ and it has a molecular weight of 303.05 g/mol.

Scientific Research Applications

Metabolic Studies and Species Variability

Research on related iodobenzoates has explored their metabolism and excretion in different species, highlighting the species-specific pathways involved in their biotransformation. For example, the study of n-butyl 4-hydroxy-3,5-diiodobenzoate metabolism revealed significant species differences in the excretion of its metabolites, which could inform the pharmacokinetics of structurally similar compounds like Methyl 5-cyano-2-hydroxy-3-iodobenzoate (Wold, Smith, & Williams, 1973).

Synthetic Applications

In synthetic chemistry, derivatives of hydroxy-iodobenzoates serve as key intermediates in the synthesis of complex molecules. For instance, the difluoromethylation of methyl 4-hydroxy-3-iodobenzoate has been successfully scaled up, demonstrating the compound's utility in producing high-purity products for further chemical synthesis (Sperry & Sutherland, 2011). This suggests that this compound could also be valuable in facilitating specific synthetic transformations.

Material Science and Fluorescence Applications

The sonochemical hydroxylation of structurally related cyanobenzoates has led to the discovery of compounds with bright blue fluorescence, indicative of potential applications in material science, such as fluorescent chemosensors (Yamada, Hokari, Akasaka, & Iwamura, 1999). This highlights the possibility of using this compound in the development of new fluorescent materials or sensors.

Heterocyclic Compound Synthesis

The chemistry of iodobenzoates is instrumental in the synthesis of heterocyclic compounds, which are crucial for the development of pharmaceuticals and agrochemicals. The synthesis of furo[2,3-d]pyrimidines, for example, demonstrates the role of iodobenzoate derivatives in constructing complex heterocyclic frameworks, suggesting similar applications for this compound in drug discovery and development (Nalbandyan, Mkrtchyan, Akopyan, & Vartanyan, 1990).